Cas no 917575-01-0 (2-Hexanone, 1-hydroxy-4-methoxy-6-phenyl-)

917575-01-0 structure
Product name:2-Hexanone, 1-hydroxy-4-methoxy-6-phenyl-
2-Hexanone, 1-hydroxy-4-methoxy-6-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexanone, 1-hydroxy-4-methoxy-6-phenyl-
- 1-hydroxy-4-methoxy-6-phenylhexan-2-one
- DTXSID90475288
- 917575-01-0
-
- Inchi: InChI=1S/C13H18O3/c1-16-13(9-12(15)10-14)8-7-11-5-3-2-4-6-11/h2-6,13-14H,7-10H2,1H3
- InChI Key: DYHDUJARQAKRLS-UHFFFAOYSA-N
- SMILES: COC(CCC1=CC=CC=C1)CC(=O)CO
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 1.5
2-Hexanone, 1-hydroxy-4-methoxy-6-phenyl- Related Literature
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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